Enhancing the lifetime of inverted perovskite solar cells using a new hydrophobic hole transport material†

Energy Advances Pub Date: 2022-04-08 DOI: 10.1039/D2YA00067A

Abstract

Conjugated polymers are a family of materials that are widely used as Hole Transport Layers (HTL) in perovskite solar cells (PSCs). Specifically, PEDOT:PSS is a widely used conjugated polymer in inverted PSCs that suffers from poor stability. Here, the lifetime of inverted PSCs is extended by employing for the first time the hydrophobic conjugated polymer PIDTTDQ. The performance of the optimized PIDTTDQ device reaches a maximum PCE of 14.70%, compared to the reference device with PEDOT:PSS at 12.16%. The enhanced PCE is due to the improved HTL/Perovskite interface, confirmed by Transient measurements. Finally, the ISOS D1 and L2 protocols revealed an enhanced moisture, light and thermal stability of the PSCs.

Graphical abstract: Enhancing the lifetime of inverted perovskite solar cells using a new hydrophobic hole transport material
Enhancing the lifetime of inverted perovskite solar cells using a new hydrophobic hole transport material†
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